Biocytin hydrazide

Description

Biocytin hydrazide is a water-soluble, long-chained biotin hydrazide . It is used for the selective, non-radioactive detection of glycoconjugates . This detection method involves either chemical (periodate-induced) or enzymatic (via galactose oxidase) oxidation of glycoconjugates. The resulting aldehyde groups are then labeled with biocytin hydrazide, followed by interaction with an avidin-based enzyme probe . Biocytin hydrazide can also be used as a microinjectable anterograde and transneuronal tracer that is fixable with aldehyde-based fixatives .

The applications of biocytin hydrazide include labeling sialic acid, galactose, and other sugars in glycoconjugates using avidin-biotin technology . It can biotinylate proteins and peptides and contains a linking arm that facilitates binding to avidin/streptavidin in ELISA assays . Additionally, biocytin hydrazide can be used as a cellular tracer and introduced into cells via micro-injection . The molecular weight of Biocytin hydrazide is 386.5 Da, and its molecular formula is C16H30N6O3S .

A similar compound is N-(2-Aminoethyl)biotinamide, hydrobromide (Biotin ethylenediamine), which is used to label biomolecules containing carboxy, phosphonyl, or carbonyl groups . Another related molecule is Biotin-X NTA, a bifunctional reagent used for the detection of histidine-tagged proteins .

• CAS No.: 102743-85-1
• Product Name: Biocytin hydrazide
• Molecular Formula: C16H30N6O3S
• Molecular Weight: 386.5 g/mol
• IUPAC Name: 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[(5S)-5-amino-6-hydrazinyl-6-oxohexyl]pentanamide
• Standard InChI: InChI=1S/C16H30N6O3S/c17-10(15(24)22-18)5-3-4-8-19-13(23)7-2-1-6-12-14-11(9-26-12)20-16(25)21-14/h10-12,14H,1-9,17-18H2,(H,19,23)(H,22,24)(H2,20,21,25)/t10-,11-,12-,14-/m0/s1
• Standard InChIKey: XSXHTPJCSHZYFJ-MNXVOIDGSA-N
• SMILES: C1C2C(C(S1)CCCCC(=O)NCCCCC(C(=O)NN)N)NC(=O)N2
• Canonical SMILES: C1C2C(C(S1)CCCCC(=O)NCCCCC(C(=O)NN)N)NC(=O)N2
• Synonyms: BCHZ; biocytin hydrazide
• PubChem Compound: 128197
• Last Modified: Sep 12 2023